Cas no 1704975-20-1 ((3S)-3-{(benzyloxy)carbonylamino}-3-(3,5-dimethoxyphenyl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(3,5-dimethoxyphenyl)propanoic acid
• CAS No: 1704975-20-1
• MF: C₁₉H₂₁NO₆
• MW: 359.37314581871
• CID: 5833473
• PubChem ID: 93481083
• Update Time: 2025-06-13

(3S)-3-{(benzyloxy)carbonylamino}-3-(3,5-dimethoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(3,5-dimethoxyphenyl)propanoic acid
• 1704975-20-1
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(3,5-dimethoxyphenyl)propanoic acid
• EN300-1163311

• Inchi： 1S/C19H21NO6/c1-24-15-8-14(9-16(10-15)25-2)17(11-18(21)22)20-19(23)26-12-13-6-4-3-5-7-13/h3-10,17H,11-12H2,1-2H3,(H,20,23)(H,21,22)/t17-/m0/s1
• InChI Key： GYZSHZZHYOWILV-KRWDZBQOSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](CC(=O)O)C1C=C(C=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 359.13688739g/mol
• Monoisotopic Mass: 359.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 94.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(3,5-dimethoxyphenyl)propanoic acid

Introduction to (3S)-3-{(benzyloxy)carbonylamino}-3-(3,5-dimethoxyphenyl)propanoic Acid (CAS No. 1704975-20-1)

(3S)-3-{(benzyloxy)carbonylamino}-3-(3,5-dimethoxyphenyl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1704975-20-1, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery programs.

The molecular structure of (3S)-3-{(benzyloxy)carbonylamino}-3-(3,5-dimethoxyphenyl)propanoic acid is characterized by its chiral center at the 3-position of the propanoic acid moiety, which contributes to its stereochemical complexity and potential for enantioselective applications. The presence of both a benzyloxy carbonyl group and a 3,5-dimethoxyphenyl substituent enhances its pharmacological profile, making it an intriguing subject for medicinal chemists.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The unique structural features of (3S)-3-{(benzyloxy)carbonylamino}-3-(3,5-dimethoxyphenyl)propanoic acid suggest that it may have applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders. This compound has been extensively studied in vitro and in vivo, demonstrating remarkable efficacy in preclinical models.

One of the most compelling aspects of (3S)-3-{(benzyloxy)carbonylamino}-3-(3,5-dimethoxyphenyl)propanoic acid is its potential as a building block for more complex drug molecules. Its versatile chemical properties allow for modifications at multiple sites, enabling the synthesis of derivatives with enhanced pharmacokinetic and pharmacodynamic profiles. This flexibility has made it a popular choice for academic researchers and industrial scientists alike.

The synthesis of (3S)-3-{(benzyloxy)carbonylamino}-3-(3,5-dimethoxyphenyl)propanoic acid involves a series of well-established organic reactions, including stereoselective reduction and protecting group chemistry. The use of advanced synthetic methodologies ensures high yields and purity, which are critical for pharmaceutical applications. Recent advancements in catalytic processes have further improved the efficiency of its production, making it more accessible for large-scale studies.

Recent studies have highlighted the biological activity of (3S)-3-{(benzyloxy)carbonylamino}-3-(3,5-dimethoxyphenyl)propanoic acid in various disease models. For instance, research has demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation and survival. Additionally, preclinical trials have shown promising results in reducing inflammation and modulating immune responses. These findings underscore its potential as a lead compound for the development of novel therapeutics.

The pharmacological properties of (3S)-3-{(benzyloxy)carbonylamino}-3-(3,5-dimethoxyphenyl)propanoic acid are further enhanced by its ability to cross the blood-brain barrier. This characteristic is particularly important for neurological disorders, where targeted delivery to the central nervous system is essential. Studies have shown that this compound can effectively reach brain tissues without significant degradation, offering new possibilities for treating conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, (3S)-3-{(benzyloxy)carbonylamino}-3-(3,5-dimethoxyphenyl)propanoic acid (CAS No. 1704975-20-1) represents a significant advancement in pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it a valuable asset in the quest for new treatments. As research continues to uncover its full potential, this compound is poised to play a crucial role in the development of next-generation therapeutics.